Cas no 1220034-87-6 (2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride)

2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride is a synthetic organic compound featuring a piperazine-substituted propanone backbone with an amino-methyl functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for research and pharmaceutical applications. The compound’s structural features, including the tertiary amine and ketone moieties, suggest potential utility as an intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. Its well-defined crystalline properties facilitate purification and characterization. The presence of both basic and polar groups may contribute to its reactivity in nucleophilic or condensation reactions. This compound is primarily of interest in specialized synthetic and pharmacological studies.
2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride structure
1220034-87-6 structure
Product Name:2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride
CAS No:1220034-87-6
MF:C9H20ClN3O
MW:221.727601051331
CID:1071562
PubChem ID:53409023
Update Time:2025-05-25

2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride
    • SCHEMBL15742309
    • GBKSGCROERRKJU-UHFFFAOYSA-N
    • AKOS015848090
    • 2-amino-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one hydrochloride
    • 2-amino-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one;hydrochloride
    • 1220034-87-6
    • MDL: MFCD13562104
    • Inchi: 1S/C9H19N3O.ClH/c1-9(2,10)8(13)12-6-4-11(3)5-7-12;/h4-7,10H2,1-3H3;1H
    • InChI Key: GBKSGCROERRKJU-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(C)(C)N)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 221.129
  • Monoisotopic Mass: 221.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6Ų

2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A043695-125mg
2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride
1220034-87-6
125mg
$ 230.00 2022-06-08
TRC
A043695-250mg
2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride
1220034-87-6
250mg
$ 375.00 2022-06-08

2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride Related Literature

Additional information on 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride

Research Briefing on 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride (CAS: 1220034-87-6)

2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride (CAS: 1220034-87-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and kinase inhibitors. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent investigations have highlighted the role of 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of dopamine receptor modulators. The study employed advanced spectroscopic techniques (NMR, LC-MS) and in vitro assays to validate the compound's structural integrity and biological activity. The results indicated high purity (>98%) and reproducible synthetic yields, making it a viable candidate for scalable production.

In addition to its CNS applications, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) investigated its derivative as a selective inhibitor of protein kinase C (PKC). The study utilized molecular docking simulations and cell-based assays to elucidate the compound's binding affinity and inhibitory effects on PKC isoforms. Findings suggested a potential therapeutic avenue for PKC-driven malignancies, though further in vivo validation is required.

The synthetic pathways for 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride have also been optimized in recent years. A 2024 Organic Process Research & Development article detailed a green chemistry approach using catalytic hydrogenation, which reduced hazardous byproducts by 40% compared to traditional methods. This advancement aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this compound. Pharmacokinetic studies (e.g., bioavailability, metabolic stability) are still limited, as noted in a 2023 review in Expert Opinion on Drug Discovery. Future research directions may focus on structural modifications to enhance blood-brain barrier penetration or reduce off-target effects, leveraging computational modeling and high-throughput screening.

In conclusion, 2-Amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride (1220034-87-6) represents a versatile scaffold with dual potential in neuropharmacology and oncology. Ongoing research underscores the need for multidisciplinary collaboration to unlock its full therapeutic value while addressing scalability and safety considerations.

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